Cas no 12428-46-5 (Aluminum silicate)

• Product Name: Aluminum silicate
• CAS No: 12428-46-5
• MF: AlH₄O₆Si₂
• MW: 183.180701255798
• CID: 1216004
• Update Time: 2025-06-10

Aluminum silicate Chemical and Physical Properties

Names and Identifiers

• Aluminum hydroxide silicate (Al2(OH)4(Si2O5))
• dialuminum trioxido-trioxidosilyloxy-silane dihydrate
• ALUMINUM SILICATE
• aluminum,trisilicate
• Aluminum silicate

• Inchi： 1S/Al.O5Si2.H2O.3H/c;1-6(2)5-7(3)4;;;;/h;;1H2;;;/q;-2;;;;/p-1
• InChI Key： FEKSVFPQPBPDIS-UHFFFAOYSA-M
• SMILES： [AlH3].[OH-].O([Si](=O)[O-])[Si](=O)[O-]

Computed Properties

• Exact Mass: 257.90222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -12
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to gray powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water.
• PSA: 210.59
• LogP: -1.34560
• Solubility: Not determined
• Vapor Pressure: No data available

Aluminum silicate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：BD1450000
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminum silicate

Aluminum Silicate: A Comprehensive Overview

Aluminum Silicate (CAS No. 12428-46-5) is a versatile compound with a wide range of applications across various industries. This mineral compound, also known as alumina silicate, is primarily composed of aluminum oxide (Al₂O₃) and silicon dioxide (SiO₂). Its unique chemical composition and physical properties make it an essential material in fields such as ceramics, refractories, catalysis, and environmental remediation. In this article, we will delve into the properties, applications, and recent advancements related to aluminum silicate.

The structure of aluminum silicate is characterized by its layered or fibrous morphology, which contributes to its high thermal stability and mechanical strength. Recent studies have highlighted the potential of aluminum silicate as a sustainable alternative in various industrial processes. For instance, researchers have explored its use as a catalyst support in the production of biofuels and chemicals, leveraging its high surface area and porosity.

One of the most significant advancements in the application of aluminum silicate is its role in environmental protection. Scientists have developed novel methods to utilize aluminum silicate for the adsorption of heavy metals and organic pollutants from wastewater. These findings are particularly relevant in the context of increasing environmental concerns and the need for cost-effective solutions for water treatment.

In the field of materials science, aluminum silicate has been extensively studied for its potential in advanced ceramic manufacturing. Its ability to withstand high temperatures without losing structural integrity makes it an ideal candidate for use in aerospace and automotive industries. Recent research has focused on enhancing its mechanical properties through nanotechnology, leading to the development of lightweight yet durable ceramic composites.

The synthesis of aluminum silicate has also undergone significant improvements. Traditional methods involving high-temperature sintering have been supplemented with innovative techniques such as sol-gel processing and hydrothermal synthesis. These methods not only reduce energy consumption but also allow for better control over the material's microstructure, paving the way for tailored applications.

Another emerging application of aluminum silicate is in the field of electronics. Researchers have explored its potential as a dielectric material in capacitors and other electronic devices due to its excellent insulating properties and thermal stability. This development aligns with the growing demand for high-performance materials in modern electronics.

Looking ahead, the future of aluminum silicate seems promising as scientists continue to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are expected to drive further innovations, ensuring that aluminum silicate remains a key material in various sectors.